7-(5-Bromo-2-fluorophenyl)-5-(3-bromophenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine

• Molecular Formula: C17H11Br2FN4
• Molecular Weight: 450.1 g/mol
• IUPAC Name: 7-(5-bromo-2-fluorophenyl)-5-(3-bromophenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C17H11Br2FN4/c18-11-3-1-2-10(6-11)15-8-16(24-17(23-15)21-9-22-24)13-7-12(19)4-5-14(13)20/h1-9,16H,(H,21,22,23)
• InChI Key: TXLRFSHFGKEVNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=CC(N3C(=NC=N3)N2)C4=C(C=CC(=C4)Br)F

Description

7-(5-BROMO-2-FLUOROPHENYL)-5-(3-BROMOPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE: is a complex organic compound that belongs to the class of triazolopyrimidines. This compound is characterized by the presence of bromine and fluorine atoms attached to phenyl rings, which are further connected to a triazolopyrimidine core. The unique structure of this compound makes it of interest in various fields of scientific research, including medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(5-BROMO-2-FLUOROPHENYL)-5-(3-BROMOPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE typically involves multi-step organic reactions. One common approach is as follows:

Starting Materials: The synthesis begins with the preparation of 5-bromo-2-fluoroaniline and 3-bromobenzaldehyde.

Formation of Intermediate: These starting materials undergo a condensation reaction to form an intermediate Schiff base.

Cyclization: The Schiff base is then subjected to cyclization using a suitable reagent, such as phosphorus oxychloride, to form the triazolopyrimidine core.

Bromination: The final step involves the bromination of the triazolopyrimidine core to introduce the bromine atoms at the desired positions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. Common industrial techniques include:

Batch Reactors: Used for small to medium-scale production.

Continuous Flow Reactors: Employed for large-scale production to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

7-(5-BROMO-2-FLUOROPHENYL)-5-(3-BROMOPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE: undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms can be substituted with other functional groups using nucleophilic or electrophilic reagents.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions to modify its electronic properties.

Coupling Reactions: It can participate in coupling reactions to form larger, more complex molecules.

Common Reagents and Conditions

Nucleophiles: Such as amines and thiols for substitution reactions.

Oxidizing Agents: Such as potassium permanganate for oxidation reactions.

Reducing Agents: Such as sodium borohydride for reduction reactions.

Catalysts: Such as palladium for coupling reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield derivatives with different functional groups, while coupling reactions can produce larger, more complex molecules.

Scientific Research Applications

7-(5-BROMO-2-FLUOROPHENYL)-5-(3-BROMOPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE: has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmaceutical agent due to its unique structure and biological activity.

Materials Science: The compound is explored for its potential use in the development of advanced materials, such as organic semiconductors.

Biological Research: It is used as a probe to study various biological processes and pathways.

Mechanism of Action

The mechanism of action of 7-(5-BROMO-2-FLUOROPHENYL)-5-(3-BROMOPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

7-(5-BROMO-2-FLUOROPHENYL)-5-(3-BROMOPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE: can be compared with other triazolopyrimidine derivatives, such as:

• 7-(2-FLUOROPHENYL)-5-(3-BROMOPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
• 7-(5-BROMO-2-CHLOROPHENYL)-5-(3-BROMOPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE

These compounds share a similar core structure but differ in the substituents attached to the phenyl rings. The presence of different substituents can significantly impact their chemical properties, reactivity, and biological activity. The uniqueness of 7-(5-BROMO-2-FLUOROPHENYL)-5-(3-BROMOPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE lies in its specific combination of bromine and fluorine atoms, which can confer distinct electronic and steric effects.